Cas no 1803876-26-7 (2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid)
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid
-
- Inchi: 1S/C11H10BrClO4/c12-9-6(4-7(14)5-13)2-1-3-8(9)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
- InChI Key: FHFXIZBEDOOVJS-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1CC(CCl)=O)C(C(=O)O)O
Computed Properties
- Exact Mass: 319.94510 g/mol
- Monoisotopic Mass: 319.94510 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 321.55
- XLogP3: 1.8
- Topological Polar Surface Area: 74.6
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027931-250mg |
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid |
1803876-26-7 | 97% | 250mg |
480.00 USD | 2021-06-17 | |
| Alichem | A015027931-500mg |
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid |
1803876-26-7 | 97% | 500mg |
806.85 USD | 2021-06-17 | |
| Alichem | A015027931-1g |
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid |
1803876-26-7 | 97% | 1g |
1,490.00 USD | 2021-06-17 |
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid
2-Bromo-3-(3-Chloro-2-oxopropyl)mandelic acid (CAS No. 1803876-26-7): An Overview of Its Structure, Properties, and Applications
2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1803876-26-7) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorinated ketone group, and a mandelic acid moiety. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.
The molecular formula of 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid is C9H8BrClO4, with a molecular weight of approximately 280.51 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its handling and application.
In terms of its chemical reactivity, 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid exhibits several notable properties. The presence of the bromine atom makes it susceptible to nucleophilic substitution reactions, while the chlorinated ketone group can participate in various electrophilic reactions. The mandelic acid moiety introduces carboxylic acid functionality, which can undergo esterification, amidation, and other derivatization reactions. These reactive sites make the compound a versatile building block for the synthesis of more complex molecules.
Recent studies have explored the potential applications of 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid in medicinal chemistry. One area of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. For example, researchers have investigated its role in the development of inhibitors for specific enzymes involved in disease pathways. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties such as selectivity, potency, and bioavailability.
In addition to its potential as a pharmaceutical intermediate, 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid has been studied for its biological activities. Preliminary in vitro studies have shown that it exhibits moderate inhibitory effects on certain bacterial strains, suggesting potential antimicrobial applications. Further research is needed to elucidate its mechanism of action and evaluate its efficacy in vivo.
The synthesis of 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid has been reported using various methods. One common approach involves the reaction of 3-bromomandelic acid with chloroacetyl chloride followed by hydrolysis to form the final product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Alternative synthetic routes are also being explored to improve efficiency and reduce environmental impact.
Safety considerations are an important aspect when handling 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid. While it is not classified as a hazardous material, appropriate precautions should be taken to avoid skin contact and inhalation. It is recommended to handle the compound under a fume hood and use personal protective equipment such as gloves and safety goggles.
In conclusion, 2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1803876-26-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and chemical properties make it a valuable tool for researchers in organic chemistry, medicinal chemistry, and pharmaceutical development. Ongoing research continues to uncover new insights into its behavior and utility, highlighting its importance in advancing our understanding of complex chemical systems.
1803876-26-7 (2-Bromo-3-(3-chloro-2-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)